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Introduction

Salgam is a traditional Turkish fermented beverage produced through the lactic acid

fermentation of black carrot, bulgur flour, salt, and turnip. The characteristic tangy flavor and

preservation of salgam are primarily attributed to the production of organic acids by lactic acid

bacteria (LAB). The profile and concentration of these organic acids, including lactic acid,

acetic acid, malic acid, and citric acid, are critical quality parameters that influence the sensory

properties and shelf-life of the final product. High-Performance Liquid Chromatography (HPLC)

is a precise and reliable analytical technigue for the quantification of organic acids in fermented

beverages like salgam. This application note provides a detailed protocol for the HPLC analysis

of organic acids throughout the salgam fermentation process.

Experimental Protocols

This section details the necessary steps for the quantitative analysis of organic acids in salgam

samples, from sample collection and preparation to HPLC analysis.
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Sample Collection and Preparation

Proper sample handling is crucial for accurate and reproducible results.

Sampling: Collect salgam samples at various time points during the fermentation process
(e.g.,day 0, 2, 4, 6, 8, and 10) to monitor the evolution of organic acids.

Homogenization: Thoroughly mix the salgam sample to ensure homogeneity before taking a
subsample for analysis.

Centrifugation: Transfer approximately 10 mL of the homogenized salgam sample into a
centrifuge tube. Centrifuge at 10,000 rpm for 15 minutes to pellet solid particles, including
microbial cells and pulp.

Filtration: Carefully decant the supernatant. Filter the supernatant through a 0.45 um syringe
filter to remove any remaining particulate matter that could interfere with the HPLC analysis.

Dilution: Depending on the expected concentration of organic acids, the filtered sample may
need to be diluted with the mobile phase to fall within the linear range of the calibration
curve. A 1:10 dilution is a common starting point.

HPLC Instrumentation and Conditions

The following HPLC setup and conditions are recommended for the analysis of organic acids in

salgam.

HPLC System: A standard HPLC system equipped with a pump, autosampler, column oven,
and a UV-Vis or Diode Array Detector (DAD) is suitable.

Column: An Aminex HPX-87H column (300 x 7.8 mm) is a widely used and effective choice
for organic acid analysis.[1] Alternatively, a C18 column can also be used.

Mobile Phase: A common mobile phase is a dilute solution of sulfuric acid, typically 0.005 to
0.01 M H2SO0a4 in HPLC-grade water.[1] An alternative is a phosphate buffer solution (e.g., 20
mM KH2POa4) adjusted to a low pH (e.g., 2.5) with phosphoric acid.[2]

Flow Rate: A flow rate of 0.6 mL/min is recommended.
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e Column Temperature: Maintain the column temperature at 35°C to ensure reproducible
retention times.

« Injection Volume: Inject 10-20 pL of the prepared sample.

o Detection: Set the UV detector to a wavelength of 210 nm for the detection of organic acids.

[3]14]

Calibration and Quantification

» Standard Preparation: Prepare individual stock solutions of the organic acids of interest (e.g.,
lactic acid, acetic acid, malic acid, citric acid, succinic acid) in HPLC-grade water. From these
stock solutions, prepare a series of mixed standard solutions of known concentrations to
create a calibration curve.

o Calibration Curve: Inject the mixed standard solutions into the HPLC system and record the
peak areas. Plot a calibration curve of peak area versus concentration for each organic acid.

o Quantification: Inject the prepared salgam samples and identify the organic acid peaks
based on their retention times compared to the standards. Quantify the concentration of
each organic acid in the samples by interpolating their peak areas on the respective
calibration curves.

Data Presentation

The following tables summarize typical concentrations of major organic acids found in salgam
at different stages of fermentation. These values can vary depending on the specific
ingredients, starter culture, and fermentation conditions.

Table 1: Organic Acid Concentrations (g/L) in Salgam During Fermentation
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Fermentation

Day Lactic Acid Acetic Acid Malic Acid Citric Acid
0 05-15 0.1-0.3 1.0-2.0 05-1.0

2 20-4.0 0.2-0.5 0.8-15 04-0.8

4 4.0-6.0 04-0.8 05-1.0 0.3-0.6

6 6.0-8.0 0.6-1.2 0.2-0.5 01-04

8 7.0-9.0 0.8-15 <0.2 <0.2

10 (Final) 8.0-10.0 1.0-2.0 Trace Trace

Table 2: Comparison of Organic Acid Content in Traditional vs. Direct Method Salgam (Final

Product, g/L)

Organic Acid Traditional Method Direct Method
Lactic Acid 7.0-10.0 5.0-8.0
Acetic Acid 1.0-2.0 0.5-1.5
Total Acidity 8.0-12.0 6.0-9.5

Mandatory Visualization
Experimental Workflow Diagram

© 2026 BenchChem. All rights reserved.

4/7

Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12772139?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Sample Preparation

(

)

HPLC Analysis
Y

(

)

y
Peak Identification

Data Processing

Peak Integration

E:)uantification using Calibration Curva

Click to download full resolution via product page

Caption: Experimental workflow for HPLC analysis of organic acids in salgam.
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Caption: Simplified metabolic pathway of major organic acids in lactic acid fermentation.
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o To cite this document: BenchChem. [Application Note: HPLC Analysis of Organic Acids in
Salgam Fermentation]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12772139/docs#application-note-hplc-analysis-of-
organic-acids-in-algam-fermentation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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